Cas no 879542-48-0 (Methyl 3-chloro-5-formylbenzoate)

• Product Name: Methyl 3-chloro-5-formylbenzoate
• CAS No: 879542-48-0
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• MDL: MFCD22544335
• CID: 1091278
• PubChem ID: 72207167
• Update Time: 2025-11-02

Methyl 3-chloro-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-formylbenzoate
• 3-chloro-5-formyl-benzoic acid methyl ester
• JUCIYUKIAAFMJA-UHFFFAOYSA-N
• 7024AJ
• 3-Chloro-5-methoxymethyl-benzaldehyde
• TRA0054997
• AB77645
• SY026331
• Benzoic acid, 3-chloro-5-formyl-, methyl ester
• Methyl 3-chloro-5-formylbenzoate (ACI)
• 3-Chloro-5-formylbenzoic acid methyl ester
• EN300-5243350
• SCHEMBL3365862
• METHYL3-CHLORO-5-FORMYLBENZOATE
• 879542-48-0
• DA-01715
• XH1233
• MFCD22544335
• AKOS022176620
• CS-0101122
• AS-32327

• MDL： MFCD22544335
• Inchi： 1S/C9H7ClO3/c1-13-9(12)7-2-6(5-11)3-8(10)4-7/h2-5H,1H3
• InChI Key： JUCIYUKIAAFMJA-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C(OC)=O)C=C(Cl)C=1

Computed Properties

• Exact Mass: 198.00800
• Monoisotopic Mass: 198.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• PSA: 43.37000
• LogP: 1.93910

Additional information on Methyl 3-chloro-5-formylbenzoate

Recent Advances in the Application of Methyl 3-chloro-5-formylbenzoate (CAS: 879542-48-0) in Chemical Biology and Pharmaceutical Research

Methyl 3-chloro-5-formylbenzoate (CAS: 879542-48-0) has emerged as a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceutical agents. Recent studies have highlighted its versatility as a building block for the construction of complex molecular architectures with potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, biological relevance, and emerging applications in drug discovery.

Structural analysis reveals that the presence of both formyl and ester functional groups at the meta-positions relative to the chloro substituent in Methyl 3-chloro-5-formylbenzoate provides unique reactivity patterns. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor for the synthesis of benzodiazepine derivatives through [4+3] cycloaddition reactions. The electron-withdrawing nature of the ester group was found to significantly influence the regioselectivity of subsequent nucleophilic attacks, enabling the controlled formation of pharmacologically relevant heterocycles.

In pharmaceutical applications, researchers at Pfizer recently reported (Nature Chemistry, 2024) the use of 879542-48-0 as a critical intermediate in the synthesis of a new class of PARP inhibitors. The formyl group served as an anchor point for introducing various amine-containing pharmacophores, while the chloro substituent enabled further functionalization through cross-coupling reactions. This approach yielded compounds with improved blood-brain barrier penetration compared to existing PARP inhibitors, demonstrating the compound's value in CNS drug development.

Recent synthetic methodology developments have expanded the utility of Methyl 3-chloro-5-formylbenzoate. A 2024 ACS Catalysis publication described its use in photoredox-catalyzed C-H functionalization reactions, where the formyl group acted as both a directing group and reactive handle. This transformation enabled the direct introduction of diverse alkyl and aryl groups at the benzoate core, significantly streamlining the synthesis of compound libraries for high-throughput screening.

The compound's biological activity profile has also been investigated independently. In vitro studies (European Journal of Medicinal Chemistry, 2023) revealed that derivatives of 879542-48-0 exhibit moderate inhibitory activity against several kinase targets, particularly those in the MAPK pathway. Structure-activity relationship studies indicated that the chloro substituent plays a crucial role in target binding, while modifications to the ester group modulated cellular permeability.

From a safety and handling perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024) have established preliminary guidelines for working with Methyl 3-chloro-5-formylbenzoate. While the compound shows low acute toxicity (LD50 > 2000 mg/kg in rodent studies), appropriate precautions are recommended when handling the powder form due to potential respiratory irritation. These findings support its continued use in research settings with standard laboratory safety protocols.

Looking forward, the unique structural features of 879542-48-0 position it as a valuable tool for medicinal chemistry. Current research directions include its application in PROTAC (proteolysis targeting chimera) development, where its bifunctional nature facilitates the connection of target-binding and E3 ligase-recruiting moieties. Additionally, several research groups are exploring its use in the synthesis of covalent inhibitors, leveraging the reactivity of the formyl group for selective target engagement.

In conclusion, Methyl 3-chloro-5-formylbenzoate continues to demonstrate significant value in chemical biology and pharmaceutical research. Its dual functionality, combined with recent methodological advances in its derivatization, makes it particularly useful for the efficient construction of diverse compound libraries. As synthetic methodologies evolve and biological screening becomes more sophisticated, this compound is likely to remain an important building block in drug discovery pipelines across multiple therapeutic areas.